Cas no 62295-71-0 (Ansamycin_ Rifamycin Deriv)

Ansamycin_ Rifamycin Deriv structure
Ansamycin_ Rifamycin Deriv structure
Product Name:Ansamycin_ Rifamycin Deriv
CAS No:62295-71-0
MF:C43H56N4O11
MW:804.924952507019
CID:1637239
PubChem ID:135476742
Update Time:2025-04-21

Ansamycin_ Rifamycin Deriv Chemical and Physical Properties

Names and Identifiers

    • Ansamycin_ Rifamycin Deriv
    • Ansamycin: Rifamycin derivative LM118
    • 62295-71-0
    • NSC295111
    • Inchi: 1S/C43H56N4O11/c1-20-12-11-13-21(2)41(54)44-33-32-31(45-43(46-32)15-17-47(9)18-16-43)28-29(37(33)52)36(51)25(6)39-30(28)40(53)42(8,58-39)56-19-14-27(55-10)22(3)38(57-26(7)48)24(5)35(50)23(4)34(20)49/h11-14,19-20,22-24,27,34-35,38,45,49-52H,15-18H2,1-10H3/b12-11+,19-14+,21-13-,44-33-
    • InChI Key: CDYMWOBRKMODOR-VCASOVOLSA-N
    • SMILES: O(C(C)=O)C1C(C)C(C=COC2(C)C(C3=C(C(C)=C(C4=C(C(C5C(=C34)NC3(CCN(C)CC3)N=5)=NC(C(C)=CC=CC(C)C(C(C)C(C1C)O)O)=O)O)O)O2)=O)OC |c:41,t:8,43|

Computed Properties

  • Exact Mass: 804.39500
  • Monoisotopic Mass: 804.39455862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 3
  • Complexity: 2050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 209Ų

Experimental Properties

  • PSA: 205.55000
  • LogP: 3.62060
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